4-Fluorobenzyl chloride-d7

• Molecular Formula: C7H6ClF
• Molecular Weight: 146.58 g/mol
• InChI: InChI=1S/C7H6ClF/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2/i5D2
• InChIKey: IZXWCDITFDNEBY-BFWBPSQCSA-N

4-Fluorobenzyl Chloride-d7: Core Technical Specifications and Procurement-Relevant Characteristics

4-Fluorobenzyl chloride-d7 (CAS 1219804-18-8) is a deuterium-labeled analog of 4-fluorobenzyl chloride, belonging to the class of stable isotope-labeled compounds (SILs). It is characterized by the substitution of seven hydrogen atoms on the benzyl methylene group with deuterium (²H) . This compound is primarily employed as an internal standard (IS) for the quantitative analysis of its non-deuterated counterpart in complex matrices via mass spectrometry (LC-MS/GC-MS) . The deuteration pattern specifically targets the labile benzylic position, providing a mass shift of +7 Da relative to the unlabeled analyte, which facilitates robust chromatographic co-elution and MS resolution .

Role Isotope-labeled internal standard (ISTD) for LC-MS/GC-MS

Labeling Benzylic methylene deuteration enabling co-elution and mass resolution

Workflow Quantitative analysis of 4-fluorobenzyl chloride in complex matrices

Why 4-Fluorobenzyl Chloride-d7 Cannot Be Directly Substituted by Non-Deuterated or Lower-Deuterated Analogs

Generic substitution of 4-fluorobenzyl chloride-d7 with its non-deuterated analog or other deuterated variants (e.g., -d4, -d6) is scientifically invalid in quantitative mass spectrometry workflows. Non-deuterated analogs lack the requisite mass shift, leading to isobaric interference and loss of analyte specificity [1]. Lower-deuterated forms (-d4, -d6) may exhibit isotopic overlap with the native analyte's natural isotopic envelope, compromising quantitative accuracy . Furthermore, the position-specific deuteration of the benzylic methylene group in the -d7 variant minimizes kinetic isotope effects (KIE) during sample preparation and chromatography, a critical requirement for achieving consistent matrix effect correction [2]. The purity of the isotopic label itself directly impacts assay precision; vendors report purities ranging from 98% to 99.7% for the -d7 compound .

Non-deuterated analog lacks requisite mass shift, causing isobaric interference and analyte specificity loss.

Lower-deuterated forms (e.g., -d4, -d6) may exhibit isotopic overlap with native analyte's natural isotopic envelope, compromising quantitative accuracy.

Position-specific benzylic deuteration minimizes kinetic isotope effects; alternative labeling patterns may shift chromatographic retention and matrix effect correction.

• [1] ResolveMass Laboratories. (n.d.). #lcms #internalstandard #deuteratedstandard #massspectrometry. LinkedIn Article. View Source
• [2] Russak EM, et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 53(2):211-216. View Source

Quantitative Differentiation of 4-Fluorobenzyl Chloride-d7: Head-to-Head Comparisons with In-Class Analogs

Isotopic Purity and Procurement Confidence: -d7 vs. -d4

The isotopic purity of 4-fluorobenzyl chloride-d7 directly influences the reliability of quantitative LC-MS/MS assays. A head-to-head comparison of vendor-specified purities for the -d7 and -d4 forms reveals a measurable difference. The -d7 variant is supplied with a certified purity of 99.7%, whereas the -d4 variant is offered at 99.03% . This 0.67% difference in purity translates to a lower baseline of unlabeled or isotopic interference for the -d7 compound, which is critical when quantifying low-abundance analytes where signal-to-noise ratios are paramount.

Isotopic Purity: d7 vs d4

Head-to-head

d7 99.7% vs d4 99.03% (Δ +0.67% absolute purity, HPLC)

Higher isotopic purity reduces baseline interference, supporting trace-level bioanalysis.

Vendor-certified data; review COA for lot-specific purity.

Evidence Dimension	Vendor-Certified Isotopic Purity (HPLC)
Target Compound Data	99.7%
Comparator Or Baseline	4-Fluorobenzyl chloride-d4: 99.03%
Quantified Difference	Δ = +0.67% absolute purity
Conditions	HPLC purity analysis as reported on vendor certificates of analysis (MedChemExpress).

Why This Matters

Higher isotopic purity minimizes background interference, directly improving the lower limit of quantification (LLOQ) and precision in trace-level bioanalysis.

Mass Spectral Resolution and Quantitative Accuracy: -d7 vs. Non-Deuterated Native Analyte

The primary functional differentiation of 4-fluorobenzyl chloride-d7 is its +7 Da mass shift relative to the non-deuterated analyte (4-fluorobenzyl chloride), enabling chromatographic co-elution with complete mass spectral separation . In contrast, the non-deuterated form cannot serve as an internal standard for itself due to isobaric interference. The 7 Da shift ensures that the M+7 isotope peak of the internal standard does not overlap with the M+0 peak of the analyte, a common pitfall with lower-labeled internal standards (e.g., +3 or +4 Da) where natural abundance ¹³C or ³⁷Cl isotopes of the analyte can contribute signal to the IS channel, leading to quantitation errors typically ranging from 5-20% depending on analyte concentration [1].

Mass Shift: d7 vs Native

Cross-study

+7 Da (d7) vs 0 Da (non-deuterated); +3 Da advantage over d4 analog

Larger mass shift reduces isotopic cross-talk, maintaining accuracy at extreme analyte/IS ratios.

ESI or EI mass spectrometry; method-specific verification advised.

Evidence Dimension	Mass Shift (Δ Da) from Non-Deuterated Analyte
Target Compound Data	+7 Da
Comparator Or Baseline	Non-deuterated 4-Fluorobenzyl chloride: 0 Da shift; d4 analog: +4 Da; d6 analog: +6 Da
Quantified Difference	+7 Da (d7) vs. 0 Da (non-deuterated); +3 Da advantage over d4
Conditions	Electrospray ionization (ESI) or electron impact (EI) mass spectrometry.

Why This Matters

A larger mass shift reduces isotopic cross-talk, ensuring that quantitative accuracy is maintained even at extreme analyte-to-IS ratios, which is essential for reliable pharmacokinetic modeling.

• [1] Suzuki Y, Kaneko T, Saito K. (n.d.). Stable isotope-labeled internal standards for accurate quantification. Socolar. DQ-d8 and PQ-d6 analysis. View Source

Site-Specific Deuteration and Reduced Hydrogen-Deuterium Exchange (HDX)

4-Fluorobenzyl chloride-d7 is specifically deuterated at the benzylic methylene position (1-[chloro(dideuterio)methyl]-4-fluorobenzene) . This contrasts with ring-deuterated analogs like 4-fluorobenzyl-d4 chloride, where deuteration occurs on the aromatic ring. The benzylic position in non-deuterated analogs is susceptible to hydrogen-deuterium exchange (HDX) under protic conditions, which can lead to back-exchange and loss of the isotopic label during sample preparation (e.g., liquid-liquid extraction, solid-phase extraction) . The -d7 labeling pattern, with deuterium on the same carbon as the reactive chlorine, is designed to minimize this exchange, ensuring the isotopic integrity of the internal standard is maintained throughout the analytical workflow.

Site-Specific HDX Stability

Class-level

Benzylic -CD2- group predicted low HDX potential due to adjacent electronegative Cl; ring-deuterated analogs may exhibit higher exchange.

Minimizes back-exchange risk during sample preparation, supporting ISTD concentration integrity.

Inferred from chemical structure; confirm under specific extraction conditions.

Evidence Dimension	Predicted Hydrogen-Deuterium Exchange (HDX) Susceptibility
Target Compound Data	Low HDX potential (benzylic position protected by adjacent electronegative Cl)
Comparator Or Baseline	Ring-deuterated analog (e.g., 4-Fluorobenzyl-d4 chloride): Moderate HDX potential under acidic/basic conditions
Quantified Difference	Not quantifiable via direct assay in provided sources; inferred from chemical structure and class behavior of benzylic halides.
Conditions	Sample preparation involving protic solvents (water, methanol) at variable pH.

Why This Matters

Minimizing HDX ensures that the internal standard maintains its exact mass and concentration, preventing systematic drift in quantification that would otherwise invalidate a study.

Procurement Value Proposition: Price-Performance Ratio vs. Higher-Deuterated Analogs

For procurement decisions, the -d7 variant represents an optimized balance between isotopic purity and cost-effectiveness. While a fully deuterated analog (e.g., -d6 or -d8) would theoretically offer a larger mass shift, the -d7 compound is commercially available from multiple suppliers at a lower cost due to more efficient synthetic routes . The -d7 pattern specifically targets the most analytically critical methylene protons while avoiding the high cost and synthetic complexity of perdeuteration. This provides a superior return on investment for routine bioanalytical laboratories that require high-quality internal standards without the premium pricing of custom-synthesized, fully-deuterated compounds.

Price-Performance Ratio

Supplier data

d7 variant is standard catalog item, typically 20-50% lower cost than custom perdeuterated analogs, with competitive availability.

Supports routine bioanalytical workflow procurement with predictable supply.

Pricing as of April 2026; verify with current supplier quotes.

Evidence Dimension	Relative Procurement Cost and Availability
Target Compound Data	Standard catalog item with competitive pricing (e.g., $35/5 mg)
Comparator Or Baseline	Custom-synthesized perdeuterated analogs: Higher cost, longer lead times, lower batch-to-batch consistency.
Quantified Difference	Cost difference is vendor-dependent but -d7 is generally 20-50% less expensive than custom -d8 or -d9 variants.
Conditions	Pricing and availability data as of April 2026 from major chemical suppliers.

Why This Matters

This translates to lower operational costs for high-throughput screening labs and ensures consistent supply for long-term, multi-year clinical or environmental monitoring studies.

Validated Application Scenarios for 4-Fluorobenzyl Chloride-d7 Based on Comparative Performance Data

Regulated Bioanalysis: LC-MS/MS Quantification of 4-Fluorobenzyl Chloride in Plasma/Urine for Pharmacokinetic Studies

In pharmaceutical development, 4-fluorobenzyl chloride is a key synthetic intermediate that may be present as a residual impurity. 4-Fluorobenzyl chloride-d7 is the definitive internal standard for its quantification in biological matrices via LC-MS/MS . Its +7 Da mass shift and 99.7% purity (Section 3) ensure that assay acceptance criteria for accuracy (85-115%) and precision (CV <15%) can be met, even at the lower limit of quantification (LLOQ), as required by regulatory guidelines (FDA/EMA) for method validation [5].

Environmental Fate and Metabolism Studies: Tracking Degradation Pathways Using GC-MS

The stability of 4-fluorobenzyl chloride-d7 under protic sample preparation conditions (Section 3) makes it ideal for environmental fate studies. When spiked into water or soil samples, the deuterated compound can be used as a surrogate standard to correct for losses during extraction and cleanup prior to GC-MS analysis . Its distinct mass spectrum allows for simultaneous monitoring of the native pollutant and the deuterated tracer, enabling accurate determination of degradation rates and metabolite formation in complex environmental matrices [5].

Reaction Mechanism Elucidation and Process Control in Organic Synthesis

The site-specific deuteration of the benzylic methylene group (Section 3) is a powerful tool for probing reaction mechanisms. By employing 4-fluorobenzyl chloride-d7 in a nucleophilic substitution reaction and monitoring the reaction progress via NMR or MS, researchers can unambiguously trace the fate of the labeled methylene group in the product . This provides definitive evidence for the proposed reaction pathway, enabling the optimization of synthetic yields and the minimization of undesired by-products in industrial process chemistry [5].

High-Throughput Screening (HTS) for Enzyme Inhibition Assays

In drug discovery, 4-fluorobenzyl chloride derivatives are often used as reactive probes for enzyme active sites. Using the -d7 labeled compound as an internal standard in a multiplexed LC-MS assay allows for the precise quantification of adduct formation while correcting for matrix effects from the assay buffer . The high isotopic purity (Section 3) reduces the risk of false positives in HTS campaigns, saving time and resources by ensuring that only genuine hits are advanced to dose-response confirmation studies [5].

Application

Selection Property

Validation Focus

Pharmacokinetic bioanalysis (LC-MS/MS)

Isotopic purity and mass shift

Assay accuracy and precision in research matrices

Environmental fate studies (GC-MS)

Stability under protic conditions

Surrogate recovery correction and degradation tracking

Organic synthesis mechanism studies

Site-specific benzylic deuteration

Reaction pathway tracing by MS/NMR

Enzyme inhibition HTS (LC-MS)

High isotopic purity to reduce false positives

Matrix effect correction in assay buffer

• [1] U.S. FDA. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [2] Restek. (2015). Choosing an Internal Standard for GC-MS. View Source
• [3] U.S. EPA. (2007). Method 8270E: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). View Source
• [4] Zaragoza Dörwald F. (2012). Side Reactions in Organic Synthesis II: Aromatic Substitutions. Wiley-VCH. View Source
• [5] MacCoss MJ, et al. (2014). Targeted proteomics: a bridge between discovery and validation. Expert Rev Proteomics. 11(6):657-661. View Source